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Compound of Interest

Compound Name:
1,2-dibromo-4,5-

dimethoxybenzene

Cat. No.: B1585919 Get Quote

CAS Number: 37895-73-1

This technical guide provides a comprehensive overview of 1,2-dibromo-4,5-
dimethoxybenzene, a versatile chemical intermediate. The information is tailored for

researchers, scientists, and professionals in drug development and materials science.

Chemical and Physical Properties
1,2-dibromo-4,5-dimethoxybenzene, also known as 4,5-dibromoveratrole, is a halogenated

aromatic compound.[1][2][3] It serves as a crucial building block in the synthesis of more

complex molecules.[4]

Table 1: General and Physical Properties
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Property Value

Molecular Formula C₈H₈Br₂O₂[1][3][5]

Molecular Weight 295.96 g/mol [1][3][5]

Appearance White to orange to green powder or crystals[1]

Melting Point 87-92 °C[1][6]

Boiling Point (Predicted) 286.6 ± 35.0 °C[1]

Density (Predicted) 1.742 ± 0.06 g/cm³[1]

Water Solubility Insoluble[1]

Storage Room temperature, sealed in a dry place[1][2][5]

Table 2: Spectral Data

Technique Data Highlights

¹H NMR (CDCl₃) δ = 7.06 (s, 2H), 3.86 (s, 6H)[1]

¹³C NMR (CDCl₃) δ = 148.8, 115.9, 114.7, 56.2[1]

Mass Spectrometry (GC-MS)
Available data indicates characteristic

fragmentation patterns.[7][8]

Infrared (IR) Spectroscopy Spectra available.[7][9]

Raman Spectroscopy Spectrum available.[7]

Synthesis and Experimental Protocols
Two primary methods for the synthesis of 1,2-dibromo-4,5-dimethoxybenzene are

documented.

Protocol 1: Bromination using Potassium Bromate and
Hydrobromic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dibromoveratrole
https://www.chemscene.com/product/37895-73-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dibromoveratrole
https://www.chemscene.com/product/37895-73-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://www.oc-praktikum.de/nop/en/instructions/pdf/1005_en.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://www.pharmaffiliates.com/en/37895-73-1-1-2-dibromo-4-5-dimethoxybenzene-pa270023188.html
https://www.chemscene.com/product/37895-73-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4303495.htm
https://spectrabase.com/compound/8JVFzBFkeo
https://spectrabase.com/spectrum/82rGTN6A15N
https://spectrabase.com/compound/8JVFzBFkeo
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromo-2_5-dimethoxybenzene
https://spectrabase.com/compound/8JVFzBFkeo
https://www.benchchem.com/product/b1585919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method involves the bromination of 1,2-dimethoxybenzene (veratrole) using potassium

bromate and hydrobromic acid in acetic acid.[6]

Experimental Procedure:[6]

Dissolve 13.8 g (100 mmol) of 1,2-dimethoxybenzene in 133 mL of concentrated acetic acid

in a 250 mL Erlenmeyer flask equipped with a thermometer and magnetic stirrer.

Add 11.2 g (67.1 mmol) of potassium bromate to the solution.

Slowly add 40 mL (350 mmol) of 48% hydrobromic acid dropwise while stirring at room

temperature. The temperature of the reaction mixture will increase.

After the addition is complete, continue stirring for an additional 30 minutes at room

temperature.

Pour the reaction mixture into 100 mL of ice water and stir for 15 minutes to precipitate the

product.

Collect the precipitate by suction filtration.

Wash the crude product with 20 mL of a 0.2 M sodium disulfide solution, followed by 20 mL

of water.

Recrystallize the crude product from ethanol to obtain the purified 1,2-dibromo-4,5-
dimethoxybenzene.
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Synthesis Workflow: Bromination with KBrO₃/HBr

Protocol 2: Direct Bromination with Bromine
This protocol utilizes elemental bromine in carbon tetrachloride for the direct bromination of 1,2-

dimethoxybenzene.[1]

Experimental Procedure:[1]

Dissolve 16.16 g (117 mmol) of 1,2-dimethoxybenzene in 120 mL of carbon tetrachloride in a

flask and cool to 0 °C with stirring.

Slowly add a solution of 13.2 mL (257.4 mmol) of bromine in 25 mL of carbon tetrachloride

dropwise over 30 minutes, maintaining the temperature between 0-5 °C.

After the addition, continue to stir the reaction mixture at 0 °C for 2 hours.

Pour the mixture into an ice-water mixture.
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Separate the organic phase and wash it sequentially with 10% aqueous sodium bisulfite

(NaHSO₃) and 10% aqueous sodium hydroxide (NaOH).

Concentrate the organic phase by evaporation and dry to yield the product.
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Synthesis Workflow: Direct Bromination

Applications in Research and Development
1,2-dibromo-4,5-dimethoxybenzene is a valuable intermediate in organic synthesis,

particularly in the pharmaceutical and materials science sectors.[4]

Pharmaceutical Intermediate: It is a precursor for the synthesis of more complex molecules

with potential biological activity.[4] For instance, it is used as a reagent in the synthesis of

norathyriol.[2] Brominated aromatic compounds are frequently employed in cross-coupling

reactions to build the carbon skeleton of drug candidates.[4][10]

Materials Science: The dibromo functionality allows for its use as a monomer or intermediate

in the synthesis of specialty polymers and organic electronic materials.[4]
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Chemical Research: It is utilized in the synthesis of various organic compounds. It has been

noted to exhibit prooxidant properties.[2] While derivatives of similar bromophenols have

shown antioxidant and anticancer activities, further research is needed to fully elucidate the

biological profile of 1,2-dibromo-4,5-dimethoxybenzene itself.[11]

Applications

1,2-dibromo-4,5-dimethoxybenzene

Pharmaceutical Synthesis Materials Science Chemical Research

Norathyriol Synthesis Drug Discovery Scaffolds Specialty Polymers Organic Electronics Prooxidant Studies

Click to download full resolution via product page

Applications of 1,2-dibromo-4,5-dimethoxybenzene

Safety and Handling
1,2-dibromo-4,5-dimethoxybenzene is classified as a hazardous substance and requires

careful handling.

GHS Hazard Statements:[3][12]

H315: Causes skin irritation.[3][12]

H319: Causes serious eye irritation.[3][12]

H335: May cause respiratory irritation.[3][12]

Table 3: Precautionary Statements
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Category Precautionary Statements

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[9][12] P264:

Wash skin thoroughly after handling.[9][12]

P271: Use only outdoors or in a well-ventilated

area.[9][12] P280: Wear protective gloves/

protective clothing/ eye protection/ face

protection.[9][12]

Response

P302 + P352: IF ON SKIN: Wash with plenty of

water.[12] P305 + P351 + P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[12] P304 + P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[12] P312: Call a

POISON CENTER or doctor if you feel unwell.

[13]

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.[9][12] P405: Store

locked up.[9][12]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[12]

Skin Protection: Wear impervious gloves and protective clothing.[12]

Respiratory Protection: Use a suitable respirator if dust is generated or exposure limits are

exceeded.[12]

For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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